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Compound of Interest

Compound Name: 2-Phenylethanol-d4

Cat. No.: B564626 Get Quote

Essential Safety and Handling Guide for 2-
Phenylethanol-d4
This guide provides critical safety, handling, and disposal protocols for 2-Phenylethanol-d4,

ensuring the safety of researchers, scientists, and drug development professionals. As 2-
Phenylethanol-d4 is a deuterated form of 2-Phenylethanol, its chemical and physical hazards

are considered equivalent to the non-deuterated parent compound.[1][2] Therefore, the

following procedures are based on the established safety profiles for 2-Phenylethanol (CAS

No. 60-12-8).

Hazard Identification and Classification
2-Phenylethanol is classified as hazardous. It is harmful if swallowed and causes serious eye

irritation.[3][4][5][6][7] All personnel must review the Safety Data Sheet (SDS) before handling

this chemical.[8][9]
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Hazard Category GHS Classification Signal Word Hazard Statement

Acute Oral Toxicity Category 4 Warning
H302: Harmful if

swallowed.[3][6]

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation.[3][4][6]

Skin Irritation Category 2 Warning
H315: Causes skin

irritation.[4][6]

Aquatic Hazard Acute 3 -
H402: Harmful to

aquatic life.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against chemical exposure.[9] All

equipment must be used and maintained in accordance with manufacturer instructions and

laboratory safety protocols.
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Protection Type Required Equipment
Specifications and Best

Practices

Eye & Face Protection Safety Goggles or Glasses

Must be tight-sealing and

conform to OSHA 29 CFR

1910.133 or European

Standard EN166.[5][10]

Face Shield

Required in addition to goggles

when there is a significant risk

of splashing or when handling

larger quantities.[5][9][11]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves (minimum

0.3mm thickness) are

recommended.[4] Always

check the manufacturer's

chemical resistance guide.[9]

Use proper glove removal

technique to avoid skin

contact.[4]

Body Protection Laboratory Coat
A standard lab coat is the

minimum requirement.[11]

Chemical-Resistant

Apron/Coveralls

Impervious clothing should be

worn when handling larger

volumes or in situations with a

high splash potential.[4]

Respiratory Protection
Not typically required with

adequate engineering controls.

A NIOSH-approved respirator

with organic vapor cartridges is

necessary if working outside a

fume hood, if ventilation is

inadequate, or if aerosols may

be generated.[5][7][8][10]
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Adherence to these step-by-step procedures is mandatory for ensuring a safe laboratory

environment.

Pre-Operational Safety Checklist
Verify Engineering Controls: Confirm that the chemical fume hood is operational and

certified.[9]

Locate Emergency Equipment: Ensure unobstructed access to the nearest eyewash station

and safety shower.[5][9]

Assemble PPE: Gather all necessary PPE as specified in the table above.[9]

Prepare Spill Kit: Confirm a spill kit containing inert absorbent material (e.g., sand, clay, or

diatomaceous earth) is readily available.[3][12]

Step-by-Step Handling Procedure
Don PPE: Put on a lab coat, chemical-resistant gloves, and safety goggles.[9]

Work Area: Conduct all handling of 2-Phenylethanol-d4 inside a certified chemical fume

hood or in a well-ventilated area to prevent vapor formation.[3][8][10]

Dispensing: When transferring the liquid, avoid splashing. Use grounded equipment for large

transfers to prevent static discharge, although the substance is not considered highly

flammable.[8]

Post-Handling: Tightly close the container after use.[3][12] Wash hands and any exposed

skin thoroughly with soap and water after handling is complete.[4][8] Contaminated clothing

should be removed immediately.[3][12]

Emergency and First-Aid Protocols
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[8][12]

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[12]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap.[12] If

irritation persists, consult a physician.[4]

Ingestion

Do NOT induce vomiting.[4][12] Rinse mouth

with water.[4] Call a Poison Center or physician

immediately.

Inhalation

Move the person to fresh air and keep them at

rest.[3][6] If respiratory problems occur, seek

medical advice.[3]

Spill Response
Minor Spills: Remove all ignition sources.[13] Absorb the spill with an inert, non-combustible

material like sand or earth.[12] Scoop the absorbed material into a sealed, labeled container

for hazardous waste disposal.[3][12]

Major Spills: Evacuate personnel and move upwind.[13] Alert emergency responders.[13]

Prevent the spill from entering drains or waterways.[8][12]

Disposal Plan
Waste Collection: Collect all waste containing 2-Phenylethanol-d4, including contaminated

absorbents and disposable PPE, in a dedicated, properly labeled, and sealed container.[12]

Do not mix with other waste.

Disposal: This material and its container must be disposed of as hazardous waste.[13] All

waste disposal must be handled in accordance with local, state, and federal regulations.[13]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.
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Caption: Safe Handling Workflow for 2-Phenylethanol-d4.
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Caption: Emergency Response Logic for 2-Phenylethanol-d4 Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

